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Compound of Interest

Compound Name: Diisodecyl! adipate

Cat. No.: B167166

For researchers, scientists, and drug development professionals, the selection of an
appropriate plasticizer is a critical decision that can significantly impact the performance,
stability, and safety of a final product. This guide provides an objective comparison of the
performance of Diisodecyl adipate (DIDA) with other commonly used adipate esters: Dioctyl
adipate (DOA), Diisononyl adipate (DINA), and Di(2-ethylhexyl) adipate (DEHA). This analysis
is supported by experimental data to facilitate informed decision-making in material selection
and formulation development.

Adipate esters are a class of non-phthalate plasticizers favored for their excellent low-
temperature flexibility and good compatibility with a variety of polymers, most notably polyvinyl
chloride (PVC).[1] They are often considered safer alternatives to traditional phthalate
plasticizers in sensitive applications such as medical devices and food packaging.[1] The
choice among different adipate esters depends on the specific performance requirements of
the end application, including the desired balance of flexibility, permanence, and processing
characteristics.

Executive Summary

Diisodecyl adipate (DIDA) is distinguished by its higher molecular weight, which contributes to
its lower volatility and enhanced resistance to extraction and migration compared to shorter-
chain adipates like DOA.[2][3] This improved permanence, however, can come with a slight
trade-off in plasticizing efficiency. DINA offers a performance profile that is often intermediate
between DOA and DIDA. DEHA, also known as DOA, is a widely used general-purpose
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adipate plasticizer that provides a good balance of properties. The selection of the optimal

adipate ester is therefore a matter of balancing the need for low-temperature performance,

long-term stability, and processing efficiency.

Quantitative Performance Comparison

The following tables summarize key performance data for Diisodecyl adipate and other

adipate esters. The data has been compiled from various technical sources and studies to

provide a comparative overview.

ble 1: Physical and Chemical :

Dioctyl adipate

5 " Diisodecyl adipate (DOA) I Di(2- Diisononyl adipate
roper
A (DIDA) ethylhexyl) adipate  (DINA)
(DEHA)

Molecular Formula C26H5004 C22H4204 C24H4604
Molecular Weight (

426.7 370.6 398.6
g/mol)
Density @ 20°C

~0.918 ~0.927 ~0.918
(g/cm?)
Boiling Point (°C) ~255 (at 5 mmHQg) ~214 (at 5 mmHg) ~240 (at 5 mmHg)
Flash Point (°C) ~215 ~196 ~210
Pour Point (°C) <-50 ~-70 ~-60

Table 2: Plasticizer Performance in PVC Formulations
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Performance Metric

Diisodecyl adipate
(DIDA)

Dioctyl adipate
(DOA) | Di(2-
ethylhexyl) adipate
(DEHA)

Diisononyl adipate
(DINA)

Plasticizing Efficiency

Good

Excellent

Very Good

Low-Temperature
Flexibility (Brittle
Point, °C)

Excellent (typically
<-60)

Excellent (typically
<-70)

Excellent (typically
<-65)

Volatility (Weight Loss

Low Moderate Low to Moderate
%, ASTM D1203)
Migration Resistance
(Weight Loss %, ISO High Moderate High
177)
Resistance to
Extraction by Soapy Excellent Good Very Good

Water

Key Performance Characteristics
Plasticizing Efficiency

Plasticizing efficiency refers to the ability of a plasticizer to impart flexibility to a polymer. It is
often measured by the reduction in the glass transition temperature (Tg) or the durometer
hardness of the plasticized material. While all adipates are effective plasticizers, shorter-chain
adipates like DOA tend to be more efficient at reducing hardness at a given concentration.[4]
DIDA, with its higher molecular weight, may require slightly higher concentrations to achieve

the same level of softness as DOA.[2]

Low-Temperature Flexibility

A key advantage of adipate plasticizers is their exceptional performance at low temperatures,
which is crucial for applications in cold climates or refrigeration.[1][2] This is typically quantified

by the brittle point, the temperature at which a plastic becomes brittle and breaks under

specified impact conditions. Adipate esters, in general, significantly lower the brittle point of
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PVC. DOA/DEHA often exhibits one of the lowest brittle points, making it a benchmark for low-
temperature performance.[4] DIDA and DINA also provide excellent low-temperature flexibility.

[2]

Volatility

The volatility of a plasticizer is its tendency to evaporate from the polymer matrix, leading to a
loss of flexibility and potential surface defects over time.[2] Higher molecular weight plasticizers
generally exhibit lower volatility. DIDA, being the highest molecular weight adipate in this
comparison, demonstrates the lowest volatility, contributing to greater permanence and a
longer service life of the end product.[2][3]

Migration Resistance

Migration is the movement of the plasticizer from the polymer to a contacting surface. This is a
critical consideration in applications where the plasticized material is in contact with other
solids, liquids, or food. Similar to volatility, migration resistance is influenced by the molecular
weight of the plasticizer. DIDA's larger molecular size hinders its mobility within the polymer
matrix, resulting in superior migration resistance compared to DOA/DEHA.[5][6]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the
performance of adipate plasticizers.

Determination of Volatility (ASTM D1203)

This test method determines the volatile loss from a plastic material under defined conditions of
time and temperature.

o Sample Preparation: A specified amount of the plasticized PVC formulation is prepared and
molded into sheets of a defined thickness.

o Test Specimen: A circular specimen of a specific diameter is cut from the sheet.

e Procedure: The initial weight of the specimen is recorded. The specimen is then placed in a
container with activated carbon, ensuring it is surrounded but not in direct contact (Wire
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Cage Method, Method B). The container is placed in an oven at a specified temperature
(e.g., 70°C) for a defined period (e.g., 24 hours).

o Data Analysis: After the test period, the specimen is removed, cooled to room temperature,
and reweighed. The percentage of weight loss is calculated, which represents the volatility of
the plasticizer.

Determination of Migration Resistance (ISO 177)

This standard specifies a method for determining the tendency of plasticizers to migrate from a
plastic material into another material upon close contact.

Sample Preparation: A test specimen is prepared from the plasticized plastic sheet.

o Absorbent Sheets: Two sheets of a standard absorbent material (e.g., activated carbon-
coated paper) are used.

e Procedure: The initial weight of the test specimen is measured. The specimen is then placed
between the two absorbent sheets, and a specified pressure is applied to ensure intimate
contact. This assembly is placed in an oven at a controlled temperature (e.g., 50°C) for a
specified duration.

o Data Analysis: After the test, the specimen is removed, cleaned, and reweighed. The loss in
mass of the test specimen is a measure of the plasticizer migration.

Mandatory Visualizations
Logical Relationship of Adipate Ester Properties
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Data Analysis & Comparison

Conclusion: Select Optimal Plasticizer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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